Cas no 2228721-23-9 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine)

2-(2,3-Dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine is a fluorinated amine derivative featuring a benzodioxin core, which imparts unique electronic and steric properties. The trifluoropropyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid benzodioxin scaffold contributes to selective binding interactions, while the amine functionality allows for further derivatization. This compound is particularly useful in the development of bioactive molecules due to its balanced polarity and structural versatility. High purity grades are available to ensure reproducibility in research and industrial applications.
2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine structure
2228721-23-9 structure
Product Name:2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine
CAS No:2228721-23-9
MF:C11H12F3NO2
MW:247.213693618774
CID:6200607
PubChem ID:165701195
Update Time:2025-06-11

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine
    • 2228721-23-9
    • EN300-1956439
    • Inchi: 1S/C11H12F3NO2/c12-11(13,14)8(6-15)7-2-1-3-9-10(7)17-5-4-16-9/h1-3,8H,4-6,15H2
    • InChI Key: ZRCWRWZHYUTQBA-UHFFFAOYSA-N
    • SMILES: FC(C(CN)C1=CC=CC2=C1OCCO2)(F)F

Computed Properties

  • Exact Mass: 247.08201311g/mol
  • Monoisotopic Mass: 247.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.5Ų

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine Pricemore >>

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Additional information on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228721-23-9)

2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine, also known by its CAS number 2228721-23-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxin ring and a trifluoromethyl group. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies.

The benzodioxin moiety is a common scaffold in many bioactive compounds due to its ability to modulate various biological targets. The presence of the trifluoromethyl group further enhances the compound's pharmacological properties by increasing its lipophilicity and metabolic stability. These characteristics make 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine an attractive candidate for drug development.

Recent research has explored the potential of this compound in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the compound's activity against neurodegenerative diseases. The results indicated that 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. This finding suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers examined the compound's antiviral properties. The study demonstrated that 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine has significant inhibitory effects on several viral strains, including influenza and herpes simplex virus. The mechanism of action involves the disruption of viral replication processes, making it a promising candidate for antiviral drug development.

The pharmacokinetic properties of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake and penetration across biological membranes. Additionally, the presence of the trifluoromethyl group enhances metabolic stability, reducing the risk of rapid degradation and increasing its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228721-23-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurodegenerative diseases and antiviral therapy. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future advancements in medicinal chemistry.

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